![molecular formula C18H18N4O3 B2810507 N-(3-(1H-pyrrol-1-yl)propyl)-3-(benzo[d][1,3]dioxol-5-yl)-1H-pyrazole-5-carboxamide CAS No. 1298062-25-5](/img/structure/B2810507.png)
N-(3-(1H-pyrrol-1-yl)propyl)-3-(benzo[d][1,3]dioxol-5-yl)-1H-pyrazole-5-carboxamide
Description
N-(3-(1H-pyrrol-1-yl)propyl)-3-(benzo[d][1,3]dioxol-5-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C18H18N4O3 and its molecular weight is 338.367. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Analysis
- Crystal Structure and Hirshfeld Surface Analysis : Research on pyrazole derivatives, including those similar to the specified compound, has focused on their crystal structure and molecular interactions. One study explored the crystal structure and Hirshfeld surface analysis of novel pyrazole derivatives, providing insights into the stabilization of these structures through intermolecular hydrogen bonds and three-dimensional supramolecular self-assembly (Kumara, Naveen, & Lokanath, 2017).
Biological Evaluation and Potential Applications
- Cannabinoid Receptor Ligands : A series of N-alkyl 1-aryl-5-(1H-pyrrol-1-yl)-1H-pyrazole-3-carboxamides were synthesized and evaluated as new ligands for the human recombinant receptor hCB1. This study contributes to the understanding of structure-activity relationships and the potential therapeutic applications of these compounds (Silvestri et al., 2010).
Structural Characterization
- X-Ray Crystal Structure Studies : Another study conducted X-ray crystal structure studies of a pyrazole derivative closely related to the compound . This research provided detailed insights into the molecular and crystal structure, confirming the conformation of the pyrazole ring and elucidating intermolecular hydrogen bonds (Kumara et al., 2018).
Potential for Medical Imaging Applications
- PET Agent for Imaging of IRAK4 Enzyme in Neuroinflammation : A study synthesized a pyrazole derivative as a potential PET agent for imaging the IRAK4 enzyme in neuroinflammation, highlighting the potential of pyrazole derivatives in medical imaging and diagnostics (Wang et al., 2018).
Drug Discovery and Design
- Design of Cannabinoid Receptor Ligands : A research focused on the synthesis of 1-aryl-5-(1H-pyrrol-1-yl)-1H-pyrazole-3-carboxamides as cannabinoid receptor ligands. This demonstrates the utility of pyrazole derivatives in the design of drugs targeting specific receptors (Piscitelli et al., 2011).
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-N-(3-pyrrol-1-ylpropyl)-1H-pyrazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O3/c23-18(19-6-3-9-22-7-1-2-8-22)15-11-14(20-21-15)13-4-5-16-17(10-13)25-12-24-16/h1-2,4-5,7-8,10-11H,3,6,9,12H2,(H,19,23)(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLNGWJUFKMBOKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NNC(=C3)C(=O)NCCCN4C=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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